Cas no 922052-58-2 (2-chloro-N-(2-(indolin-1-ylsulfonyl)ethyl)acetamide)

2-chloro-N-(2-(indolin-1-ylsulfonyl)ethyl)acetamide is a versatile organic compound with significant applications in medicinal chemistry. It features a unique indolin-1-ylsulfonyl group, which enhances its pharmacological properties. This compound exhibits excellent solubility in organic solvents and is suitable for various synthetic transformations. Its structural complexity allows for the development of novel bioactive molecules with potential therapeutic applications.
2-chloro-N-(2-(indolin-1-ylsulfonyl)ethyl)acetamide structure
922052-58-2 structure
Product Name:2-chloro-N-(2-(indolin-1-ylsulfonyl)ethyl)acetamide
CAS No:922052-58-2
MF:C12H15ClN2O3S
MW:302.777100801468
CID:6340769
PubChem ID:41706478
Update Time:2025-06-20

2-chloro-N-(2-(indolin-1-ylsulfonyl)ethyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • Z1562129600
    • EN300-7442435
    • 2-chloro-N-(2-(indolin-1-ylsulfonyl)ethyl)acetamide
    • 2-Chloro-N-[2-(2,3-dihydroindol-1-ylsulfonyl)ethyl]acetamide
    • 2-chloro-n-[2-(2,3-dihydro-1h-indole-1-sulfonyl)ethyl]acetamide
    • 922052-58-2
    • Inchi: 1S/C12H15ClN2O3S/c13-9-12(16)14-6-8-19(17,18)15-7-5-10-3-1-2-4-11(10)15/h1-4H,5-9H2,(H,14,16)
    • InChI Key: JMQXRLSAWLTAOU-UHFFFAOYSA-N
    • SMILES: ClCC(NCCS(N1C2C=CC=CC=2CC1)(=O)=O)=O

Computed Properties

  • Exact Mass: 302.0491912g/mol
  • Monoisotopic Mass: 302.0491912g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 421
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 74.9Ų

2-chloro-N-(2-(indolin-1-ylsulfonyl)ethyl)acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-7442435-0.05g
2-chloro-N-[2-(2,3-dihydro-1H-indole-1-sulfonyl)ethyl]acetamide
922052-58-2 95%
0.05g
$246.0 2024-05-23
1PlusChem
1P029745-50mg
2-chloro-N-[2-(2,3-dihydro-1H-indole-1-sulfonyl)ethyl]acetamide
922052-58-2 95%
50mg
$356.00 2024-04-20

Additional information on 2-chloro-N-(2-(indolin-1-ylsulfonyl)ethyl)acetamide

Professional Introduction to Compound with CAS No. 922052-58-2 and Product Name: 2-chloro-N-(2-(indolin-1-ylsulfonyl)ethyl)acetamide

The compound with the CAS number 922052-58-2 and the product name 2-chloro-N-(2-(indolin-1-ylsulfonyl)ethyl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in drug development. The molecular structure, characterized by a chloro-substituted acetamide moiety linked to an indoline-1-ylsulfonyl group, suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds, particularly those incorporating indoline scaffolds. Indoline derivatives are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the indolin-1-ylsulfonyl group in 2-chloro-N-(2-(indolin-1-ylsulfonyl)ethyl)acetamide enhances its potential as a pharmacophore, enabling selective binding to biological receptors. This feature is particularly relevant in the context of developing targeted therapies for complex diseases.

The chloro-substituted acetamide moiety further contributes to the compound's chemical diversity, allowing for various functional modifications that can fine-tune its pharmacological properties. Such modifications are crucial in optimizing drug candidates for efficacy and minimizing side effects. Current research in medicinal chemistry emphasizes the importance of structure-activity relationships (SARs), and compounds like 2-chloro-N-(2-(indolin-1-ylsulfonyl)ethyl)acetamide are being extensively studied to elucidate these relationships.

One of the most exciting aspects of this compound is its potential application in modulating enzyme activity. Enzymes play a pivotal role in numerous biological pathways, and inhibiting or activating specific enzymes can lead to therapeutic benefits. The unique structural features of 2-chloro-N-(2-(indolin-1-ylsulfonyl)ethyl)acetamide suggest that it may interact with enzyme active sites, either as an inhibitor or as an activator. This capability is particularly relevant in the treatment of metabolic disorders and cancers, where enzyme dysregulation is a common hallmark.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and mode of interaction between small molecules and biological targets with remarkable accuracy. Virtual screening techniques have been employed to identify potential drug candidates like 2-chloro-N-(2-(indolin-1-ylsulfonyl)ethyl)acetamide, which show promise in early-stage drug discovery. These computational methods have significantly reduced the time and cost associated with identifying promising compounds, accelerating the drug development pipeline.

In addition to its potential as a standalone therapeutic agent, 2-chloro-N-(2-(indolin-1-ylsulfonyl)ethyl)acetamide may also serve as a key intermediate in the synthesis of more complex molecules. The versatility of its structure allows for further chemical modifications, enabling the creation of novel derivatives with enhanced pharmacological properties. This aspect is particularly valuable in academic and industrial research settings, where exploring new chemical space is essential for discovering breakthrough treatments.

The synthesis of 2-chloro-N-(2-(indolin-1-ylsulfonyl)ethyl)acetamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed reactions and flow chemistry, have been utilized to streamline the process. These techniques not only improve efficiency but also enhance scalability, making it feasible to produce larger quantities of the compound for preclinical studies.

Preclinical studies are crucial for evaluating the safety and efficacy of new drug candidates before they enter human trials. Initial studies on 2-chloro-N-(2-(indolin-1-ylsulfonyl)ethyl)acetamide have shown promising results in cell-based assays, indicating its potential as a lead compound for further development. These findings have generated significant interest among researchers and pharmaceutical companies looking to explore novel therapeutic avenues.

The indoline scaffold has been extensively studied for its role in various biological processes, including neurotransmission and cell signaling. The sulfonyl group further enhances the compound's ability to interact with biological targets by increasing its polarity and solubility. These properties make 2-chloro-N-(2-(indolin-1-ylsulfonyl)ethyl)acetamide an attractive candidate for developing drugs that target neurological disorders and other conditions where precise molecular interactions are critical.

As research continues to uncover new applications for this compound, it is likely that additional derivatives will be synthesized and tested. The combination of computational modeling, synthetic chemistry, and biological assays provides a robust framework for evaluating the potential of 2-chloro-N-(2-(indolin-1-ylsulfonyl)ethyl)acetamide and its derivatives. This multidisciplinary approach is essential for advancing drug discovery efforts and bringing new treatments to patients who need them.

In conclusion, 2-chloro-N-(2-(indolin-1-ylsulfonyl)ethyl)acetamide represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable asset in ongoing drug development efforts. As research progresses, this compound is expected to play a crucial role in discovering new therapies for various diseases, improving patient outcomes worldwide.

Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.